Cas no 1342383-10-1 (4-((Chloromethyl)sulfonyl)-1,4-oxazepane)

• Product Name: 4-((Chloromethyl)sulfonyl)-1,4-oxazepane
• CAS No: 1342383-10-1
• MF: C₆H₁₂ClNO₃S
• MW: 213.682379722595
• CID: 6262367
• PubChem ID: 63666241
• Update Time: 2025-07-21

4-((Chloromethyl)sulfonyl)-1,4-oxazepane Chemical and Physical Properties

Names and Identifiers

• 1342383-10-1
• CS-0352096
• 4-((Chloromethyl)sulfonyl)-1,4-oxazepane
• EN300-1155007
• AKOS012977135
• 4-chloromethanesulfonyl-1,4-oxazepane

• Inchi： 1S/C6H12ClNO3S/c7-6-12(9,10)8-2-1-4-11-5-3-8/h1-6H2
• InChI Key： NHSHDPGQYPRHNS-UHFFFAOYSA-N
• SMILES： ClCS(N1CCOCCC1)(=O)=O

Computed Properties

• Exact Mass: 213.0226421g/mol
• Monoisotopic Mass: 213.0226421g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 55Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazepines 1,4-oxazepines

Additional information on 4-((Chloromethyl)sulfonyl)-1,4-oxazepane

Professional Introduction to Compound with CAS No. 1342383-10-1 and Product Name: 4-((Chloromethyl)sulfonyl)-1,4-oxazepane

The compound with the CAS number 1342383-10-1 and the product name 4-((Chloromethyl)sulfonyl)-1,4-oxazepane represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic compound, featuring a sulfonyl group and a chloromethyl substituent on a 1,4-oxazepane backbone, has garnered considerable attention due to its unique structural and functional properties. The oxazepane ring system is known for its stability and versatility in drug design, while the presence of both sulfonyl and chloromethyl functional groups introduces reactivity that is highly valuable for medicinal chemistry applications.

Recent research has highlighted the potential of 4-((Chloromethyl)sulfonyl)-1,4-oxazepane as a key intermediate in the synthesis of novel therapeutic agents. The compound’s ability to undergo nucleophilic substitution reactions makes it particularly useful in the development of bioactive molecules targeting various biological pathways. For instance, studies have demonstrated its utility in constructing sulfonamide derivatives, which are well-documented for their pharmacological activity across multiple disease indications. The sulfonyl group, in particular, is a privileged scaffold in drug discovery due to its ability to enhance binding affinity and metabolic stability.

In the realm of medicinal chemistry, the chloromethyl moiety on 4-((Chloromethyl)sulfonyl)-1,4-oxazepane serves as a versatile handle for further functionalization. This reactivity allows chemists to introduce additional pharmacophores or linkers, enabling the design of complex molecules with tailored biological activities. The compound’s compatibility with various synthetic methodologies has made it a staple in academic and industrial research labs alike. For example, recent publications have showcased its application in generating libraries of sulfonamide-based inhibitors for enzyme targets associated with inflammatory diseases and cancer.

The structural motif of 1,4-oxazepane itself contributes to the compound’s overall pharmacological profile. Oxazepane derivatives are known for their favorable physicochemical properties, including good solubility and membrane permeability, which are critical factors for drug absorption and distribution. Moreover, the oxazepane ring can adopt multiple conformations, providing flexibility that may enhance binding interactions within biological targets. This conformational diversity has been leveraged in recent studies to optimize lead compounds for central nervous system (CNS) therapies.

One of the most compelling aspects of 4-((Chloromethyl)sulfonyl)-1,4-oxazepane is its potential as a tool compound in drug discovery pipelines. Researchers have utilized this intermediate to develop novel sulfonamides with anti-inflammatory, antimicrobial, and anticancer properties. For instance, derivatives of this compound have shown promising activity against bacterial enzymes involved in pathogenesis, highlighting its role in combating resistant strains. Additionally, preclinical studies have indicated that certain sulfonamide analogs derived from 4-((Chloromethyl)sulfonyl)-1,4-oxazepane exhibit potent inhibitory effects on kinases implicated in tumor growth.

The synthesis of 4-((Chloromethyl)sulfonyl)-1,4-oxazepane itself presents an interesting challenge due to the need to handle reactive functional groups while maintaining regioselectivity. Advances in synthetic methodologies have enabled more efficient routes to this intermediate, reducing bottlenecks in large-scale production. Techniques such as palladium-catalyzed cross-coupling reactions and organometallic transformations have been particularly valuable in constructing the desired oxazepane core. These innovations have not only improved yields but also allowed for greater customization of the final product.

From a computational chemistry perspective, virtual screening methods have been employed to identify promising derivatives of 4-((Chloromethyl)sulfonyl)-1,4-oxazepane based on their predicted binding affinities to biological targets. Molecular docking studies have revealed that modifications at the sulfonyl and chloromethyl positions can significantly alter receptor interactions. This computational approach has accelerated the discovery process by allowing researchers to prioritize candidates for experimental validation.

The future prospects of 4-((Chloromethyl)sulfonyl)-1,4-oxazepane are vast and multifaceted. As our understanding of biological pathways continues to evolve, so too will the applications of this versatile intermediate. Exploration into its use as a building block for peptide mimetics or protease inhibitors represents an exciting frontier. Furthermore, green chemistry principles are being integrated into its synthesis to minimize environmental impact while maintaining high efficiency—a critical consideration in modern pharmaceutical development.

In conclusion,4-((Chloromethyl)sulfonyl)-1,4-oxazepane (CAS No. 1342383-10-1) stands as a testament to the ingenuity inherent in medicinal chemistry. Its unique structural features offer unparalleled opportunities for innovation across therapeutic areas. As research progresses，this compound will undoubtedly continue to inspire new discoveries，contributing significantly to advancements in human health through well-designed molecular entities。